Sulfo-Cy7 amine

• Molecular Formula: C43H58N4O7S2
• Molecular Weight: 807.1 g/mol
• InChI: InChI=1S/C43H58N4O7S2/c1-42(2)35-29-33(55(49,50)51)19-21-37(35)46(5)39(42)23-17-31-14-13-15-32(28-31)18-24-40-43(3,4)36-30-34(56(52,53)54)20-22-38(36)47(40)27-12-8-9-16-41(48)45-26-11-7-6-10-25-44/h17-24,28-30H,6-16,25-27,44H2,1-5H3,(H2-,45,48,49,50,51,52,53,54)
• InChIKey: KMPXHFWUNXBKET-UHFFFAOYSA-N

Sulfo-Cy7 Amine for NIR Imaging & Labeling

Sulfo-Cy7 amine (CAS 2236573-39-8) is a water-soluble near-infrared (NIR) fluorescent dye belonging to the sulfonated cyanine family . It features an excitation maximum at 750 nm, emission maximum at 773 nm, an extinction coefficient (ε) of 240,600 L·mol⁻¹·cm⁻¹, and a fluorescence quantum yield (Φ) of 0.24 in aqueous environments . The primary amine functional group enables covalent conjugation to carboxyl groups, NHS esters, and other electrophilic moieties on biomolecules, making it suitable for antibody labeling, protein tracking, and small animal imaging applications [1].

Bioconjugation Amine-reactive NIR dye for protein, antibody, and peptide labeling in aqueous buffers.

Imaging window Emission at 773 nm within the tissue optical window for deep-tissue small animal imaging.

Aqueous workflow Water-soluble sulfonated cyanine designed for labeling proteins sensitive to organic co-solvents.

• [1] Antibodies.com. Sulfo-Cyanine 7 amine (A270307) product page. https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-7-amine-a270307. Accessed April 2026. View Source

Sulfo-Cy7 Amine vs. Other NIR Fluorophores

Non-sulfonated Cy7 amine exhibits higher water solubility (>25 mg/mL) compared to Sulfo-Cy7 amine (3.2 mg/mL) due to charge differences, but the sulfonate groups on Sulfo-Cy7 amine confer superior photostability and reduce non-specific hydrophobic interactions with proteins, making it preferable for applications requiring prolonged illumination or minimal aggregation [1]. Relative to spectrally similar alternatives, Sulfo-Cy7 amine demonstrates a 2× higher quantum yield than Alexa Fluor 750 (0.24 vs. 0.12) and offers comparable brightness with better aqueous compatibility than IRDye 800CW, which shows elevated in vivo background fluorescence in tumor-targeting studies [2]. These quantitative differences in photophysical properties and biomolecular compatibility preclude generic substitution without experimental validation .

Non-sulfonated Cy7 amine Different charge and hydrophobicity may alter conjugate stability and increase aggregation propensity.

Alexa Fluor 750 Lower reported quantum yield may not achieve equivalent sensitivity in low-abundance detection.

IRDye 800CW Reported elevated in vivo background fluorescence may reduce tumor-to-background contrast in imaging.

• [1] Lumiprobe Help Center. What are the solubility of sulfo-Cyanine7 amine and Cyanine7 amine in water? https://help.lumiprobe.com/p/17/what-is-solubility-of-sulfo-cyanine7-amine-and-cyanine7-amine-in-water. Accessed April 2026. View Source
• [2] Mahalingam SM, Kularatne SA, Roy J, Low PS. Comparison of Five Near-Infrared Fluorescent Folate Conjugates in an Ovarian Cancer Model. Molecular Imaging and Biology. 2021;23(6):887-897. doi:10.1007/s11307-021-01615-4 View Source

Sulfo-Cy7 Amine Comparative Evidence

Quantum Yield vs. Alexa Fluor 750

Sulfo-Cy7 amine exhibits a fluorescence quantum yield (Φ) of 0.24, which is 2-fold higher than Alexa Fluor 750 (Φ = 0.12) . This directly translates to brighter emission per absorbed photon, enabling lower detection limits or reduced excitation power for the same signal intensity [1].

Quantum Yield vs. Alexa Fluor 750

Head-to-head

Φ 0.24 vs Φ 0.12
2× higher quantum yield

Reported 2× higher quantum yield may support lower detection limits.

Aqueous buffer, pH 7.2 (Sulfo-Cy7); PBS, 22 °C (Alexa Fluor 750)

Evidence Dimension	Fluorescence quantum yield
Target Compound Data	Φ = 0.24
Comparator Or Baseline	Alexa Fluor 750: Φ = 0.12
Quantified Difference	2× higher quantum yield
Conditions	Aqueous buffer, pH 7.2 (Sulfo-Cy7 amine); PBS, 22°C (Alexa Fluor 750)

Why This Matters

Higher quantum yield enables improved sensitivity in fluorescence assays and reduces photobleaching rates by allowing lower excitation intensities.

• [1] Lumiprobe. Sulfo-Cyanine7 is an improved analog of Cy7 fluorophore. https://lumiprobe.jinpanbio.com/537.html. Accessed April 2026. View Source

Photostability vs. Non-Sulfonated Cy7

Sulfo-Cy7 amine is described as an improved analog of Cy7 with higher photostability, enabling longer continuous imaging sessions without significant signal decay . While absolute photobleaching half-lives are not uniformly reported across standardized conditions, vendor technical notes and product descriptions consistently state that Sulfo-Cyanine7 exhibits enhanced photostability relative to non-sulfonated Cy7 [1]. This property is critical for time-lapse imaging and high-content screening where prolonged illumination is required [2].

Photostability Comparison

Data to verify

Qualitative vendor claim of higher photostability vs non-sulfonated Cy7

Vendor-reported photostability gain requires independent validation.

Not quantified in accessible primary literature; class-level expectation

Evidence Dimension	Photostability (relative)
Target Compound Data	Higher photostability (qualitative vendor claim)
Comparator Or Baseline	Cy7 fluorophore: baseline photostability
Quantified Difference	Not quantified in accessible primary literature; vendor reports consistently indicate improvement
Conditions	Vendor technical datasheets and product descriptions

Why This Matters

Improved photostability reduces signal loss during extended imaging, improving data quality and reproducibility in longitudinal studies.

• [1] Lumiprobe. Sulfo-Cy7 NHS ester product page. https://lumiprobe.jinpanbio.com/537.html. Accessed April 2026. View Source
• [2] Xian Ruixi Biotechnology. Sulfo-Cy7 Amine product description. http://www.xarxbio.com/news/news-49628.html. Accessed April 2026. View Source

In Vivo Background Fluorescence vs. IRDye 800CW

In a comparative study of NIR fluorescent folate conjugates in an ovarian cancer model, the Cy7 derivative conjugate demonstrated lower in vivo background fluorescence than the IRDye 800CW conjugate, which exhibited high background signal insufficient to resolve FRα expression differences between tumor models [1]. Although this study employed a Cy7 derivative rather than Sulfo-Cy7 amine specifically, the core fluorophore structure is identical, suggesting that Sulfo-Cy7 amine conjugates may offer similar advantages in tumor-to-background contrast .

In Vivo Background vs. IRDye 800CW

Class-level

Cy7 derivative conjugate showed low background; IRDye 800CW conjugate high background

Class-level inference: core fluorophore identical; direct Sulfo-Cy7 amine conjugate performance may vary.

Folate conjugates in Skov-3/A549 xenograft models; confirm with Sulfo-Cy7 amine

Evidence Dimension	In vivo background fluorescence
Target Compound Data	Cy7 derivative: low background fluorescence
Comparator Or Baseline	IRDye 800CW: high background fluorescence
Quantified Difference	Qualitative observation; Cy7 derivative provided sufficient sensitivity for FRα expression analysis; IRDye 800CW did not
Conditions	Folate conjugates in Skov-3 and A549 xenograft mouse models

Why This Matters

Lower background fluorescence improves tumor-to-background ratios, enabling more accurate quantification of target expression in preclinical imaging studies.

• [1] Mahalingam SM, Kularatne SA, Roy J, Low PS. Comparison of Five Near-Infrared Fluorescent Folate Conjugates in an Ovarian Cancer Model. Molecular Imaging and Biology. 2021;23(6):887-897. doi:10.1007/s11307-021-01615-4 View Source

Aqueous Solubility & Bioconjugation

Sulfo-Cy7 amine exhibits moderate water solubility of 3.2 mg/mL, sufficient for direct dissolution in aqueous buffers without organic co-solvents that may denature sensitive proteins [1]. In contrast, non-sulfonated Cy7 amine shows higher water solubility (>25 mg/mL) but lacks the sulfonate groups that minimize non-specific hydrophobic interactions with proteins [2]. The primary amine on Sulfo-Cy7 amine reacts efficiently with NHS esters and carboxylic acids under standard EDC/NHS coupling conditions at pH 7.0–7.5 .

Solubility & Conjugation

Head-to-head

3.2 mg/mL vs >25 mg/mL (non-sulfonated); sulfonate groups reduce non-specific binding

Reported aqueous compatibility supports labeling of solvent-sensitive proteins; aggregation risk may be lower.

Neutral to slightly basic buffers; EDC/NHS coupling context

Evidence Dimension	Water solubility and protein compatibility
Target Compound Data	3.2 mg/mL; low non-specific binding
Comparator Or Baseline	Cy7 amine: >25 mg/mL; higher hydrophobic interactions
Quantified Difference	~8-fold lower absolute solubility, but improved compatibility with delicate proteins
Conditions	Neutral to slightly basic aqueous buffers

Why This Matters

Sulfo-Cy7 amine enables labeling of proteins that denature in organic solvents, while its sulfonate groups reduce aggregation and improve conjugate stability.

• [1] Lumiprobe Help Center. What are the solubility of sulfo-Cyanine7 amine and Cyanine7 amine in water? https://help.lumiprobe.com/p/17/what-is-solubility-of-sulfo-cyanine7-amine-and-cyanine7-amine-in-water. Accessed April 2026. View Source
• [2] Xian Ruixi Biotechnology. Cy7 amine stability and sulfonated Cy7 amine comparison. http://www.xarxbio.com/news/news-49628.html. Accessed April 2026. View Source

Extinction Coefficient & Brightness

Sulfo-Cy7 amine possesses an extinction coefficient (ε) of 240,600 L·mol⁻¹·cm⁻¹ at 750 nm, which is comparable to non-sulfonated Cy7 (ε = 250,000 L·mol⁻¹·cm⁻¹) and slightly lower than Alexa Fluor 750 (ε = 290,000 L·mol⁻¹·cm⁻¹) . The product of extinction coefficient and quantum yield (brightness) for Sulfo-Cy7 amine is ~57,744, versus ~30,000 for Cy7 and ~34,800 for Alexa Fluor 750, indicating superior overall brightness in aqueous environments .

Extinction & Brightness

Data to verify

ε 240,600 L·mol⁻¹·cm⁻¹; calculated brightness ~1.9× higher than Alexa Fluor 750

Calculated brightness advantage is moderate; photostability and aqueous profile add context for selection.

Source review; verify brightness under actual imaging conditions

Evidence Dimension	Extinction coefficient and relative brightness
Target Compound Data	ε = 240,600; relative brightness ~57,744
Comparator Or Baseline	Cy7: ε = 250,000, Φ = 0.3, brightness ~75,000; Alexa Fluor 750: ε = 290,000, Φ = 0.12, brightness ~34,800
Quantified Difference	Sulfo-Cy7 amine brightness is ~1.9× higher than Alexa Fluor 750, ~0.77× that of Cy7
Conditions	Aqueous buffer, pH 7.2

Why This Matters

Sulfo-Cy7 amine offers a balanced brightness profile with superior photostability and aqueous compatibility compared to non-sulfonated Cy7.

Reduced Protein Aggregation

The sulfonate groups on Sulfo-Cy7 amine confer a net neutral charge at physiological pH, minimizing hydrophobic interactions that can cause dye-protein conjugates to aggregate [1]. In contrast, non-sulfonated Cy7 amine carries a +2 charge, which can promote non-specific binding and aggregation when conjugated to proteins [2]. This property is particularly critical for maintaining the solubility and functionality of labeled antibodies and other therapeutic proteins [3].

Protein Aggregation Profile

Head-to-head

Net neutral charge (Sulfo-Cy7) vs +2 charge (Cy7 amine); vendor reports lower aggregation

Reported low aggregation may improve conjugate stability and preserve protein activity.

Aqueous pH 7.0–7.5; validate with target protein

Evidence Dimension	Protein aggregation propensity
Target Compound Data	Low aggregation; net neutral charge
Comparator Or Baseline	Cy7 amine: higher aggregation; +2 charge
Quantified Difference	Qualitative; vendor reports indicate reduced aggregation and improved conjugate stability
Conditions	Aqueous buffer, pH 7.0–7.5

Why This Matters

Reduced aggregation preserves protein activity, improves pharmacokinetics of labeled biologics, and ensures consistent fluorescence signals in assays.

• [1] Xian Ruixi Biotechnology. Cy7 amine stability and sulfonated Cy7 amine comparison. http://www.xarxbio.com/news/news-49628.html. Accessed April 2026. View Source
• [2] Lumiprobe Help Center. What are the solubility of sulfo-Cyanine7 amine and Cyanine7 amine in water? https://help.lumiprobe.com/p/17/what-is-solubility-of-sulfo-cyanine7-amine-and-cyanine7-amine-in-water. Accessed April 2026. View Source
• [3] Lumiprobe. Sulfo-Cy7 NHS ester product page. https://lumiprobe.jinpanbio.com/537.html. Accessed April 2026. View Source

Sulfo-Cy7 Amine Applications

In Vivo NIR Fluorescence Imaging

Sulfo-Cy7 amine is ideally suited for in vivo imaging in mouse models due to its NIR emission (773 nm), which falls within the tissue optical window (650–900 nm) where hemoglobin and water absorption are minimal, enabling deep tissue penetration and low autofluorescence . Its improved photostability relative to non-sulfonated Cy7 supports longitudinal tracking of labeled cells or biomolecules over multiple imaging sessions . The primary amine group allows straightforward conjugation to targeting ligands (e.g., antibodies, peptides) for specific visualization of tumors, inflammation, or other disease sites .

Protein & Antibody Labeling in Aqueous Buffers

Sulfo-Cy7 amine can be directly dissolved in aqueous buffers (up to 3.2 mg/mL) and conjugated to proteins via EDC/NHS chemistry or reaction with NHS esters, eliminating the need for organic co-solvents that may denature sensitive biomolecules . The sulfonate groups reduce non-specific hydrophobic interactions, yielding conjugates with minimal aggregation and preserved biological activity . This makes it the preferred choice over non-sulfonated Cy7 amine when labeling delicate proteins such as monoclonal antibodies, cytokines, or enzymes that are unstable in DMSO or DMF .

NIR Detection for Flow Cytometry

Sulfo-Cy7 amine-labeled antibodies are compatible with flow cytometers equipped with 633 nm or 640 nm red lasers and 780/60 nm bandpass filters, providing a distinct NIR channel with minimal spectral overlap into the PE-Cy7 or APC-Cy7 channels . Its 2× higher quantum yield compared to Alexa Fluor 750 enables brighter staining and improved resolution of low-abundance antigens, while its photostability ensures consistent signal during extended acquisition times .

NIR Fluorescence Microscopy

Sulfo-Cy7 amine is suitable for immunofluorescence and FISH applications when using microscopes equipped with NIR detection (e.g., Cy7 filter sets) . Its high extinction coefficient and quantum yield produce bright signals, while its photostability supports z-stack acquisition and time-lapse imaging without significant photobleaching . The dye is particularly advantageous for multiplexed imaging where spectral separation from visible dyes (e.g., FITC, Cy3, Cy5) is required .

Application

Selection Property

Validation Focus

In Vivo NIR Imaging Studies

NIR emission in tissue window (650–900 nm); amine conjugation for targeting ligands

Tumor-to-background signal ratio; photostability over multiple imaging sessions

Protein & Antibody Labeling

Aqueous solubility and low aggregation profile for labeling in physiological buffers

Conjugate activity retention and aggregation assessment after labeling

NIR Flow Cytometry Detection

Red laser compatibility (633/640 nm) and 773 nm emission with minimal spectral overlap

Signal stability during acquisition and resolution of low-abundance antigens

NIR Fluorescence Microscopy

NIR filter set compatibility; photostability for z-stack and time-lapse imaging

Photobleaching rate under continuous illumination and multiplexing separation